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Get Quote

Executive Summary
Compound: 2(1H)-Pyrimidinone, 5-(4-methylphenoxy)- Chemical Class: 5-substituted

pyrimidinones (Analog of Tolimidone/CP-26,154).[1] Significance: This scaffold exhibits potent

biological activity, often targeting HIV-1 reverse transcriptase or acting as a gastric

antisecretory agent.[2] The crystal structure is critical for determining the tautomeric preference

(keto-amine vs. enol-imine) and the conformational flexibility of the ether linkage, which dictates

ligand-protein binding affinity.[1]

Core Insight: In the solid state, 5-substituted pyrimidinones predominantly adopt the 2(1H)-oxo

(keto-amine) tautomer, stabilized by robust intermolecular

hydrogen-bonding dimers.[1] This guide details the protocol to confirm this structural motif and
analyze the "butterfly" conformation of the phenoxy substituent.

Chemical Context & Tautomerism
Before diffraction analysis, one must understand the tautomeric equilibrium.[2] The 2-position

oxygen allows for two primary forms:
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2(1H)-one form (Keto-amine): Proton on N1, Carbonyl at C2.[1][2]

2-hydroxy form (Enol-imine): Proton on O2, double bond at N1-C2.[1][2]

Crystallographic Expectation: Unlike solution phase (where solvent polarity dictates the ratio),

the solid state strongly favors the 2(1H)-one form.[1][2] This is driven by the high lattice energy

provided by N-H[2]···O=C hydrogen bond networks.[2]

Diagnostic Feature: Look for C2=O bond lengths

Å (double bond character) and C2–N3 bond lengths

Å.[1][2]

Experimental Protocol: Structure Determination
Phase I: Crystal Growth Optimization
The 4-methylphenoxy moiety introduces lipophilicity, making solvent choice critical for obtaining

diffraction-quality single crystals.[1]

Parameter Protocol Rationale

Solvent System
Ethanol/Water (3:1) or

Acetonitrile

Promotes H-bond

donor/acceptor alignment.[1][2]

Method Slow Evaporation at 4°C

Low temperature reduces

thermal motion disorder in the

methyl-phenoxy tail.[1]

Concentration 15 mg/mL

Supersaturation control to

prevent microcrystalline

precipitation.[1][2]

Morphology Prismatic or Block-like
Need defined faces for

absorption correction.

Phase II: Data Collection & Refinement
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Instrument: Single Crystal X-ray Diffractometer (e.g., Bruker D8 Quest or Rigaku XtaLAB).[1][2]

Radiation: Mo K

(

Å) is preferred over Cu K

to minimize absorption effects from the aromatic rings.[1][2]

Step-by-Step Refinement Workflow:

Cell Indexing: Expect Monoclinic (

) or Triclinic (

) space groups, common for planar H-bonded dimers.

Structure Solution: Use Direct Methods (SHELXT) to locate heavy atoms (O, N, C).[1][2]

Refinement (SHELXL):

Anisotropic Displacement: Apply to all non-hydrogen atoms.[1][2]

Hydrogen Atoms:

C-H: Place geometrically (riding model).[1][2]

N-H:Critical Step. Locate the N1 proton from the difference Fourier map (

).[1] Do not fix geometrically immediately; refining its coordinates confirms the
tautomeric state.[2]

Validation: Check for Hirshfeld surface anomalies to ensure packing efficiency.

Structural Analysis Framework
A. Molecular Conformation (The "Butterfly" Angle)
The biological efficacy of 5-phenoxy pyrimidinones depends on the orientation of the phenoxy

ring relative to the pyrimidinone core.[1][2]
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Torsion Angle (

): Defined by C4-C5-O-C(phenyl).[1][2]

Analysis: Measure the angle between the least-squares plane of the pyrimidinone ring and

the phenyl ring.

Expectation: The ether oxygen acts as a hinge.[2] Steric clash between the pyrimidinone H6

and phenyl ortho-protons typically forces a twist of 60°–90°, creating a non-planar "butterfly"

shape essential for fitting into hydrophobic pockets (e.g., NNRTI binding site).[1][2]

B. Supramolecular Architecture
The lattice is dominated by the self-assembly of the pyrimidinone headgroups.[1][2]

Primary Motif: Centrosymmetric Dimers.[1][2]

Graph Set Notation:

Mechanism: The N1-H acts as a donor to the O2-carbonyl of an inverted neighbor.[1]

Distance: Expect

distances of

Å.

C. Weak Interactions (Pi-Stacking)
The 4-methyl substituent on the phenoxy ring enhances pi-stacking potential.[1]

Look for: Offset face-to-face stacking between the electron-rich phenoxy ring and the

electron-deficient pyrimidinone ring of adjacent layers.[1]

Metric: Centroid-to-centroid distance

Å.[1][2]

Visualization of Crystallographic Logic[1][2]
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The following diagram illustrates the logical flow from crystal growth to structural validation,

highlighting the critical decision points for this specific compound.

Crude 5-(4-methylphenoxy)-
2(1H)-pyrimidinone

Recrystallization
(EtOH/H2O, Slow Evap)

X-Ray Diffraction
(Mo Kα, 100K)

Select Single Crystal

Structure Solution
(Direct Methods)

Refinement (SHELXL)

Decision: Locate N-H Proton
(Difference Map)

Model as 2(1H)-one
(Keto-amine)

H density near N1
C2=O ~1.22Å

Model as 2-hydroxy
(Enol-imine)

H density near O2
C2-O ~1.35Å (Rare)

Final Analysis:
1. R2,2(8) Dimers
2. Torsion Angles
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Click to download full resolution via product page

Caption: Logical workflow for determining the tautomeric state and crystal packing of 5-(4-

methylphenoxy)-2(1H)-pyrimidinone.

Implications for Drug Design
Understanding this structure aids in Structure-Activity Relationship (SAR) studies:

Methyl Group Role: The 4-methyl group on the phenoxy ring likely occupies a specific

hydrophobic sub-pocket.[2] In the crystal, check if this methyl group has high thermal

parameters (disorder), indicating it requires a tight binding pocket to reduce entropic penalty

upon binding.[1][2]

H-Bond Mimicry: The

dimer observed in the crystal mimics the interaction between the inhibitor and the protein
backbone (e.g., Lys101/Val179 in RT), validating the pharmacophore.[1][2]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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